Methyl 3-(allyloxy)-2,2-dimethylpropanoate

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: methyl 2,2-dimethyl-3-prop-2-enoxypropanoate
• InChI: InChI=1S/C9H16O3/c1-5-6-12-7-9(2,3)8(10)11-4/h5H,1,6-7H2,2-4H3
• InChI Key: GTMFZGSYLCHDDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COCC=C)C(=O)OC

Description

Methyl 3-(allyloxy)-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of methyl 3-hydroxy-2,2-dimethylpropanoate (5.59 g, 1 eq.) and DMF (42 ml) at 0° C. was slowly added NaH (60% in mineral oil, 1.69 g, 1 eq.). After 30 min, 3-bromoprop-1-ene (5.12 g, 1 eq.) was added. The reaction mixture was warmed to room temperature and stirred overnight. Water was carefully added. The resulting mixture was extracted with EtOAc, dried over MgSO4 and concentrated to yield a light-yellow oil to be used in the next step without purification.